![molecular formula C23H22N6O3S B2573781 N-(4-acetamidophenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide CAS No. 852436-89-6](/img/structure/B2573781.png)
N-(4-acetamidophenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
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Description
N-(4-acetamidophenyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H22N6O3S and its molecular weight is 462.53. The purity is usually 95%.
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Scientific Research Applications
Studies on Related Compounds and Their Applications
Zaleplon Review
A review on Zaleplon, a non-benzodiazepine sedative hypnotic used for the treatment of insomnia, indicates its potential in clinical use for short-term treatment, suggesting that compounds with similar structures could be explored for similar therapeutic applications (Heydorn, 2000).Thiophene Analogues
Research on thiophene analogues of carcinogens highlights the potential for synthetic modifications in aromatic organic compounds to explore their carcinogenicity or therapeutic potential, providing insights into how structural analogues like the specified compound might be evaluated (Ashby et al., 1978).Degradation of Acetaminophen
A study on the degradation of acetaminophen by advanced oxidation processes sheds light on the environmental and toxicological impacts of pharmaceutical compounds, suggesting that research into the degradation pathways and environmental fate of similar compounds is important (Qutob et al., 2022).Reactivity of 1,2,4-Triazole-3-Thione Derivatives
Investigations into the reactivity of 1,2,4-triazole-3-thione derivatives for their antioxidant and antiradical activity indicate a promising direction for developing compounds with potential therapeutic applications or industrial uses (Kaplaushenko, 2019).Analgesic Effect of Acetaminophen
A review of the known and novel mechanisms of action of acetaminophen as an analgesic agent underlines the importance of understanding the biochemical pathways and therapeutic effects of pharmaceutical compounds, which could inform research into the analgesic potential of similar compounds (Ohashi & Kohno, 2020).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O3S/c1-3-32-19-10-4-16(5-11-19)23-27-26-20-12-13-22(28-29(20)23)33-14-21(31)25-18-8-6-17(7-9-18)24-15(2)30/h4-13H,3,14H2,1-2H3,(H,24,30)(H,25,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCWZASNRTRIWID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.